Cas no 2193065-74-4 (7-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine)

• Product Name: 7-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine
• CAS No: 2193065-74-4
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 6083360
• PubChem ID: 165737077
• Update Time: 2025-07-21

7-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine
• EN300-1693478
• 2193065-74-4
• 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine]

• Inchi： 1S/C9H7BrN2O/c10-7-2-1-6-4-9(11-12-9)5-13-8(6)3-7/h1-3H,4-5H2
• InChI Key： FBWPHFYFPLSMKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCC1(C2)N=N1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34Ų

Additional information on 7-bromo-2,4-dihydrospiro1-benzopyran-3,2'-diazirine

Introduction to 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] and Its Significance in Modern Chemical Biology

The compound with the CAS number 2193065-74-4, identified as 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine], represents a fascinating molecule in the realm of chemical biology. This spirocyclic diazirine derivative has garnered considerable attention due to its unique structural features and versatile applications in pharmaceutical research and molecular imaging. The presence of a bromine substituent at the 7-position enhances its reactivity, making it a valuable tool for various biochemical investigations.

Diazirines are a class of photoactivatable compounds that undergo cycloaddition reactions upon exposure to ultraviolet (UV) light. This property allows them to be used as crosslinking agents in protein footprinting studies, identifying protein-protein interactions, and in the development of photoreactive probes. The 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] molecule leverages these characteristics while its spirocyclic architecture provides additional stability and selectivity in biological environments.

Recent advancements in the field of chemical biology have highlighted the importance of diazirine-based probes in understanding complex biological pathways. For instance, researchers have utilized derivatives of 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] to study the dynamics of protein-DNA interactions. The bromine atom at the 7-position facilitates further functionalization, enabling the attachment of various biomolecules such as fluorophores or affinity tags. This modular approach has been instrumental in developing high-throughput screening assays for drug discovery.

The spirocyclic core of 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] also contributes to its favorable photophysical properties. Spiro compounds are known for their rigidity and resistance to photodegradation, which is crucial for applications requiring prolonged UV exposure. This stability ensures that the diazirine group remains intact during biological experiments, allowing for accurate and reliable crosslinking events. Such attributes make it an attractive candidate for next-generation imaging agents.

In the context of drug development, 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] has been explored as a scaffold for designing novel therapeutic agents. Its ability to covalently modify biological targets provides a means to develop small-molecule drugs with enhanced specificity and duration of action. For example, researchers have investigated its potential in targeting kinases and other enzymes involved in cancer pathways. The bromine substituent allows for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

The compound's utility extends beyond academic research into industrial applications. Companies specializing in biochemical reagents have incorporated derivatives of 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] into their product portfolios due to its reliability and versatility. These derivatives are used by pharmaceutical companies and biotech startups for target identification and validation studies. The ease with which this molecule can be modified into different functional forms has made it a cornerstone in modern drug discovery pipelines.

From a synthetic chemistry perspective, 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] exemplifies the ingenuity required to develop molecules with specific biological functions. The synthesis involves multi-step organic transformations that highlight the intersection of medicinal chemistry and materials science. Recent publications have demonstrated innovative synthetic routes that improve yield and purity while reducing environmental impact—a critical consideration in today's sustainable chemistry initiatives.

The future prospects for 7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] are promising as new technologies emerge in chemical biology and drug development. Advances in photopharmacology and bioorthogonal chemistry are expected to expand its applications further. For instance, combining diazirines with other photoactivatable groups could lead to more sophisticated probes capable of studying dynamic biological processes in real-time.

In conclusion,7-bromo-2,4-dihydrospiro[1-benzopyran-3,2'-diazirine] (CAS no 2193065-74-4) stands out as a pivotal compound in modern chemical biology. Its unique structural features and functional versatility make it indispensable for researchers investigating protein interactions, developing new drugs, and creating advanced imaging agents. As our understanding of biological systems grows more sophisticated,7-bromo-2,4-dihydrospiro[1-benzopyran-3]-diazirines will undoubtedly continue to play a central role in scientific discovery.